1-Chloro-4-(morpholin-4-yl)but-3-en-2-one
CAS No.:
Cat. No.: VC18286478
Molecular Formula: C8H12ClNO2
Molecular Weight: 189.64 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H12ClNO2 |
|---|---|
| Molecular Weight | 189.64 g/mol |
| IUPAC Name | (E)-1-chloro-4-morpholin-4-ylbut-3-en-2-one |
| Standard InChI | InChI=1S/C8H12ClNO2/c9-7-8(11)1-2-10-3-5-12-6-4-10/h1-2H,3-7H2/b2-1+ |
| Standard InChI Key | ULIBPRURSNBESP-OWOJBTEDSA-N |
| Isomeric SMILES | C1COCCN1/C=C/C(=O)CCl |
| Canonical SMILES | C1COCCN1C=CC(=O)CCl |
Introduction
1-Chloro-4-(morpholin-4-yl)but-3-en-2-one is a chemical compound with the molecular formula C8H12ClNO2 and a molecular mass of approximately 189.63938 g/mol . This compound belongs to a class of organic molecules that contain both a morpholine ring and a chlorinated alkene chain, which are common motifs in pharmaceutical and synthetic chemistry.
Synthesis and Preparation
While specific synthesis protocols for 1-Chloro-4-(morpholin-4-yl)but-3-en-2-one are not detailed in the available literature, compounds with similar structures are typically synthesized through reactions involving morpholine and appropriate alkene or ketone precursors. Common methods might include nucleophilic substitution or addition reactions.
Biological Activity and Potential Applications
Although specific biological activity data for 1-Chloro-4-(morpholin-4-yl)but-3-en-2-one are not available, compounds with morpholine and chlorinated alkene moieties have been explored for various biological activities, including antimicrobial and anticancer effects. For instance, morpholine derivatives have been studied for their cytotoxic effects against cancer cell lines .
Research Findings and Future Directions
Given the lack of specific research findings on 1-Chloro-4-(morpholin-4-yl)but-3-en-2-one, future studies could focus on its synthesis, biological evaluation, and potential applications in medicinal chemistry. The compound's structure suggests it could be a candidate for further modification to enhance biological activity.
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